4-[1-(6-bromoquinazolin-4-yl)azetidin-3-yl]piperazin-2-one

• IUPAC Name: 4-[1-(6-bromoquinazolin-4-yl)azetidin-3-yl]piperazin-2-one
• InChI: InChI=1S/C15H16BrN5O/c16-10-1-2-13-12(5-10)15(19-9-18-13)21-6-11(7-21)20-4-3-17-14(22)8-20/h1-2,5,9,11H,3-4,6-8H2,(H,17,22)
• InChI Key: KMBBDANWJMNFDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2CN(C2)C3=NC=NC4=C3C=C(C=C4)Br
• Molecular Formula: C15H16BrN5O
• Molecular Weight: 362.22 g/mol

Description

The compound “4-[1-(6-bromoquinazolin-4-yl)azetidin-3-yl]piperazin-2-one” is a complex organic molecule that contains several functional groups and rings, including a quinazolinone, an azetidine, and a piperazinone. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the azetidinone, quinazolinone, and piperazinone rings could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, some quinazolinone derivatives have been found to have antimicrobial activity, and their mechanism of action may involve inhibiting the synthesis of bacterial cell walls.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, and potential biological activities. It could also involve modifying its structure to enhance its properties or biological activity.